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Compound of Interest

Compound Name:
2,2-dimethyl-(513C)1,3-dioxane-

4,6-dione

Cat. No.: B027785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental setups and protocols for the acylation of

Meldrum's acid, a critical reaction in organic synthesis for the preparation of β-keto esters and

other valuable intermediates.

Introduction
Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a versatile reagent in organic chemistry,

known for the high acidity of its methylene protons at the C5 position.[1][2] This reactivity allows

for facile acylation reactions, leading to the formation of 5-acyl Meldrum's acid derivatives.

These derivatives are important intermediates for the synthesis of a wide range of compounds,

including β-keto esters, heterocyclic compounds, and natural products.[1][3] The acylation is

typically achieved using acylating agents such as acyl chlorides, carboxylic acid anhydrides, or

carboxylic acids activated with coupling agents.[3][4] Subsequent alcoholysis of the acyl

Meldrum's acid readily yields the corresponding β-keto ester.[1][5]

Data Presentation: Acylation Reaction Parameters
and Yields
The following table summarizes quantitative data from various reported acylation reactions of

Meldrum's acid, providing a comparative overview of different substrates and conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b027785?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://chem-is-you.blogspot.com/2011/06/meldrums-acid.html
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.researchgate.net/publication/264199095_Acyl_Meldrum's_acid_derivatives_Application_in_organic_synthesis
https://www.researchgate.net/publication/264199095_Acyl_Meldrum's_acid_derivatives_Application_in_organic_synthesis
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Frev-90-422
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://orgsyn.org/demo.aspx?prep=CV7P0359
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acylating
Agent

Base/Cat
alyst

Solvent
Reaction
Time

Temperat
ure (°C)

Yield (%)
Referenc
e

Phenylacet

yl chloride
Pyridine

Dichlorome

thane
3 hours 0 to RT 97 [5]

Acetyl

chloride
Pyridine

Methylene

chloride
4 hours -25 to 0

Not

specified
[6]

(Het)arylac

etic acids

1,1'-

Carbonyldii

midazole

Ethanol
Not

specified

Not

specified
High [7]

Carboxylic

acids

DCC/DMA

P

Not

specified

Not

specified

Not

specified

Not

specified
[3]

Acyl

chloride

TMSCl/CF

3CO2H

Dichlorome

thane
2 hours 0 to RT 80 [4]

Note: "RT" denotes room temperature. DCC is Dicyclohexylcarbodiimide, and DMAP is 4-

Dimethylaminopyridine.

Experimental Protocols
Protocol 1: Acylation of Meldrum's Acid with
Phenylacetyl Chloride
This protocol is adapted from a procedure described in Organic Syntheses.[5]

Materials:

Meldrum's acid (recrystallized)

Anhydrous dichloromethane (CH₂Cl₂)

Anhydrous pyridine

Phenylacetyl chloride (freshly distilled)

2 N Hydrochloric acid (HCl)
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Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottomed flask

Dropping funnel

Magnetic stirrer

Ice bath

Rotary evaporator

Procedure:

In a 300-mL round-bottomed flask equipped with a dropping funnel and a magnetic stirrer,

dissolve 23.75 g (0.165 mol) of recrystallized Meldrum's acid in 65 mL of anhydrous

dichloromethane.[5]

Cool the flask in an ice bath and add 32.5 mL (0.40 mol) of anhydrous pyridine with stirring

under an argon atmosphere over a 10-minute period.[5]

To the resulting clear solution, add a solution of 25.0 g (0.16 mol) of freshly distilled

phenylacetyl chloride in 50 mL of anhydrous dichloromethane over a 2-hour period.[5]

After the addition is complete, stir the orange, cloudy reaction mixture for 1 hour at 0°C, and

then for an additional 1 hour at room temperature.[5]

Dilute the reaction mixture with 35 mL of dichloromethane and pour it into 100 mL of 2 N

hydrochloric acid containing crushed ice.[5]

Separate the organic phase, and extract the aqueous layer twice with 25-mL portions of

dichloromethane.[5]

Combine the organic phase and the extracts, wash twice with 25-mL portions of 2 N

hydrochloric acid and 30 mL of saturated sodium chloride solution, and dry over anhydrous

sodium sulfate.[5]
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Remove the solvent using a rotary evaporator to yield the acyl Meldrum's acid as a pale-

yellow solid. The product, 2,2-dimethyl-5-phenylacetyl-1,3-dioxane-4,6-dione, is obtained in

its enol form in 97% yield.[5]

Protocol 2: Methanolysis of Acyl Meldrum's Acid to a β-
Keto Ester
This protocol describes the conversion of the acyl Meldrum's acid to a methyl β-keto ester.[5]

Materials:

Acyl Meldrum's acid (from Protocol 1)

Anhydrous methanol (MeOH)

Reflux apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Take the solid acyl Meldrum's acid obtained from Protocol 1 (without further purification) and

add it to 250 mL of anhydrous methanol in a round-bottomed flask.[5]

Reflux the mixture for 2.5 hours.[5]

Remove the solvent using a rotary evaporator.[5]

Distill the residual oil under reduced pressure to obtain the methyl β-keto ester. For example,

methyl phenylacetylacetate is obtained as a colorless liquid in 82% yield.[5]

Visualizations
Experimental Workflow for Acylation of Meldrum's Acid
The following diagram illustrates the key steps in the acylation of Meldrum's acid followed by

alcoholysis to produce a β-keto ester.
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Caption: General workflow for the acylation of Meldrum's acid.

Signaling Pathway for Acylation
The following diagram depicts the chemical transformation from Meldrum's acid to a β-keto

ester.

Caption: Chemical pathway of Meldrum's acid acylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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